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Introduction
Lxw7, a cyclic octapeptide (cGRGDdvc), is a potent and specific ligand for αvβ3 integrin.[1][2]

Supplied as a trifluoroacetate (TFA) salt, Lxw7 has demonstrated high binding affinity to αvβ3

integrin, which is often overexpressed on endothelial cells and various tumor cells.[1][3] This

targeted binding makes Lxw7 an attractive candidate for the development of targeted

therapeutics, imaging agents, and functionalized biomaterials.[1][2]

The mechanism of action of Lxw7 involves its interaction with αvβ3 integrin, which can lead to

the activation of downstream signaling pathways, such as the phosphorylation of Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2) and the activation of the Mitogen-Activated

Protein Kinase (MAPK) ERK1/2 pathway.[2][3] This signaling cascade can promote endothelial

cell proliferation and survival, highlighting its potential in tissue regeneration and angiogenesis.

[4][5]

This document provides detailed protocols for the conjugation of Lxw7 tfa to various

molecules, including antibodies, other peptides, and nanoparticles. It also outlines methods for

the characterization and quantitative analysis of the resulting conjugates.
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Binding of Lxw7 to αvβ3 integrin on the surface of endothelial cells can initiate a signaling

cascade that promotes cell proliferation and survival. This pathway involves the activation of

VEGFR-2 and the downstream MAPK/ERK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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